
chemical structure and formula of N-Biotinyl-N'-
Boc-1,6-hexanediamine.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
N-Biotinyl-N'-Boc-1,6-

hexanediamine

Cat. No.: B023669 Get Quote

N-Biotinyl-N'-Boc-1,6-hexanediamine: A
Technical Guide
An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

N-Biotinyl-N'-Boc-1,6-hexanediamine is a key heterobifunctional linker utilized extensively in

the fields of proteomics, drug delivery, and molecular biology. This reagent incorporates three

key components: a biotin moiety for high-affinity binding to streptavidin, a 6-carbon hexane

spacer to mitigate steric hindrance, and a Boc-protected primary amine for subsequent

conjugation to molecules of interest. This guide provides a comprehensive overview of its

chemical structure, properties, synthesis, and applications.

Chemical Structure and Properties
N-Biotinyl-N'-Boc-1,6-hexanediamine possesses the chemical formula C21H38N4O4S. Its

structure features a biotin group at one terminus of a hexanediamine spacer, while the other

terminus is protected by a tert-butyloxycarbonyl (Boc) group. This design allows for a two-step

bioconjugation strategy. The biotin end can be used for immobilization on streptavidin-coated

surfaces or for detection, while the Boc-protected amine can be deprotected to reveal a

reactive primary amine, enabling covalent linkage to proteins, peptides, drugs, or other

molecules.
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A common synonym for this compound is Tert-butyl (6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-

thieno[3,4-d]imidazol-4-yl)pentanamido)hexyl)carbamate.[1] The molecule has a solid, white to

off-white appearance.[1] For long-term stability, it should be stored at -20°C.[2]

Caption: Chemical structure of N-Biotinyl-N'-Boc-1,6-hexanediamine.

Quantitative Data Summary
The following table summarizes the key quantitative data for N-Biotinyl-N'-Boc-1,6-
hexanediamine. It should be noted that while extensive information is available for its

precursors, specific experimental values for the melting point and solubility of the final product

are not readily found in publicly available literature.

Property Value Source(s)

Molecular Formula C21H38N4O4S [2][3]

Molecular Weight 442.6 g/mol [2]

CAS Number 153162-70-0 [2][3]

Appearance White to Off-White Solid [1]

Storage Temperature -20°C or 2-8°C [1][2]

SMILES

CC(C)

(C)OC(=O)NCCCCCCNC(=O)

CCCC[C@@H]1SC[C@@H]2

NC(=O)N[C@H]12

Melting Point Data not available

Solubility Data not available

Experimental Protocols
Synthesis of N-Biotinyl-N'-Boc-1,6-hexanediamine
The following protocol is based on a patented synthesis method.[4] This procedure involves the

coupling of biotin to mono-Boc-protected 1,6-hexanediamine.
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Materials:

Biotin (13.7g, 0.056 mol)

HOBT (1-Hydroxybenzotriazole) (9.9g, 0.07 mol)

EDC hydrochloride (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride) (14.0g,

0.07 mol)

N'-Boc-1,6-hexanediamine (15.8g, 0.07 mol)

DMF (Dimethylformamide) (300 ml)

Methanol

Procedure:

At room temperature, add biotin, HOBT, and EDC hydrochloride to 300 ml of DMF.

To this solution, add N'-Boc-1,6-hexanediamine.

Stir the reaction mixture at room temperature overnight.

Remove the DMF by rotary evaporation.

Add methanol to the residue to precipitate a white solid.

Filter the solid and dry to obtain the crude product.

The crude product can be further purified to yield N-Biotinyl-N'-Boc-1,6-hexanediamine.

The reported yield for this protocol is approximately 67.1%.[4]

Applications and Experimental Workflow
N-Biotinyl-N'-Boc-1,6-hexanediamine is primarily used as a linker in bioconjugation. Its utility

stems from its bifunctional nature, allowing for the sequential attachment of different molecules.

The biotin group provides a powerful tool for affinity-based applications, while the protected

amine offers a site for covalent modification after a deprotection step.
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A typical experimental workflow involves the following logical steps:

Deprotection: The Boc protecting group is removed from the primary amine, typically under

acidic conditions (e.g., with trifluoroacetic acid), to yield a reactive primary amine.

Conjugation: The newly exposed amine is then reacted with a molecule of interest (e.g., a

protein, peptide, or drug) that has a suitable reactive group (e.g., an activated ester) to form

a stable covalent bond.

Application/Analysis: The resulting biotinylated conjugate can then be used in various

applications, such as:

Affinity Purification: Immobilizing the conjugate on a streptavidin-coated support to purify

interacting partners.

Targeted Drug Delivery: Using the biotin tag to target cells that overexpress biotin

receptors.

Immunoassays and Detection: Employing streptavidin-enzyme or streptavidin-fluorophore

conjugates for detection and quantification.

Synthesis & Modification

Application
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Caption: General experimental workflow using N-Biotinyl-N'-Boc-1,6-hexanediamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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